2-(2-ethoxyethoxy)ethyl ethyl carbonate
Overview
Description
2-(2-ethoxyethoxy)ethyl ethyl carbonate, also known as EEC, is a chemical compound used in a variety of industrial and scientific applications. It is an ester of ethyl alcohol and ethylene carbonate, and is a colorless, odorless liquid. It has a low vapor pressure and is soluble in many organic solvents. EEC has a wide range of applications, including synthesis of other compounds, as a solvent, and as a reagent in organic synthesis.
Mechanism of Action
2-(2-ethoxyethoxy)ethyl ethyl carbonate is a highly reactive compound, and its reactivity depends on its structure. The presence of two ethoxy groups on the carbon atom of the ethyl carbonate molecule increases its reactivity, making it an excellent reagent for organic synthesis. The reactivity of this compound is further enhanced by the presence of an electron-withdrawing group, such as an oxygen atom, on the ethoxy groups.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In laboratory studies, this compound has been found to be a strong inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to be a potent inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins. In addition, this compound has been found to reduce inflammation and to have anti-tumor effects.
Advantages and Limitations for Lab Experiments
2-(2-ethoxyethoxy)ethyl ethyl carbonate has several advantages for laboratory experiments. It is a highly reactive compound, making it an excellent reagent for organic synthesis. It is also relatively inexpensive, and is readily available from chemical suppliers. The main limitation of this compound is its low vapor pressure, which makes it difficult to use in gas chromatography.
Future Directions
The potential applications of 2-(2-ethoxyethoxy)ethyl ethyl carbonate are vast, and there are a number of future directions that could be explored. These include further research into its biochemical and physiological effects, its use as a fuel additive, and its potential as a reactant in the synthesis of polymers. In addition, further research could be conducted into its use as a reagent in organic synthesis, and its potential as a catalyst for the production of polyurethane foams. Finally, further research into its potential as a solvent for the synthesis of other compounds could be conducted.
Synthesis Methods
2-(2-ethoxyethoxy)ethyl ethyl carbonate can be synthesized from ethyl alcohol and ethylene carbonate in a two-step process. In the first step, ethyl alcohol is reacted with ethylene carbonate in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction yields a mixture of ethyl ethylene carbonate and this compound. In the second step, the mixture is distilled to separate the two compounds.
Scientific Research Applications
2-(2-ethoxyethoxy)ethyl ethyl carbonate is used in a variety of scientific research applications. It is used as a solvent for the synthesis of other compounds, as a reagent in organic synthesis, and as a source of carbon dioxide for gas chromatography. It is also used in the preparation of pharmaceuticals, and as a reactant in the synthesis of polymers. In addition, this compound is used as a fuel additive, and as a catalyst for the production of polyurethane foams.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-ethoxyethoxy)ethyl ethyl carbonate involves the reaction of ethylene carbonate with 2-ethoxyethanol in the presence of a catalyst to form 2-(2-ethoxyethoxy)ethyl ethyl carbonate.", "Starting Materials": [ "Ethylene carbonate", "2-Ethoxyethanol", "Catalyst" ], "Reaction": [ "Add ethylene carbonate and 2-ethoxyethanol to a reaction vessel", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to a temperature of 100-120°C", "Stir the reaction mixture for 6-8 hours", "Cool the reaction mixture to room temperature", "Filter the reaction mixture to remove any solid impurities", "Distill the product to obtain 2-(2-ethoxyethoxy)ethyl ethyl carbonate" ] } | |
| 1450983-37-5 | |
Molecular Formula |
C9H18O5 |
Molecular Weight |
206.24 g/mol |
IUPAC Name |
2-(2-ethoxyethoxy)ethyl ethyl carbonate |
InChI |
InChI=1S/C9H18O5/c1-3-11-5-6-12-7-8-14-9(10)13-4-2/h3-8H2,1-2H3 |
InChI Key |
DIKVTMVGJKLRNS-UHFFFAOYSA-N |
Canonical SMILES |
CCOCCOCCOC(=O)OCC |
Purity |
95 |
Origin of Product |
United States |
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